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Compound of Interest

Compound Name: Stafia-1-dipivaloyloxymethyl ester

Cat. No.: B8146339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Stafia-1-dipivaloyloxymethyl ester is a cell-permeable prodrug of Stafia-1, a selective

inhibitor of Signal Transducer and Activator of Transcription 5a (STAT5a).[1][2] Accurate and

consistent preparation of stock solutions is critical for reliable experimental outcomes in cell-

based assays and preclinical studies. This document provides a detailed protocol for the

preparation, storage, and handling of Stafia-1-dipivaloyloxymethyl ester stock solutions to

ensure stability and efficacy for research applications.

Chemical Properties and Data
A summary of the key quantitative data for Stafia-1-dipivaloyloxymethyl ester is presented in

Table 1. This information is essential for accurate stock solution preparation and experimental

design.

Table 1: Quantitative Data for Stafia-1-dipivaloyloxymethyl ester
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Property Value Source

Molecular Weight 750.74 g/mol [1][3]

Molecular Formula C37H48FO13P [1][3]

Purity Typically ≥98% [4]

Solubility Soluble in DMSO [4]

CAS Number 2582755-72-2 [4]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a high-concentration stock solution of Stafia-1-
dipivaloyloxymethyl ester.

2.1. Materials and Equipment

Stafia-1-dipivaloyloxymethyl ester (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2.2. Stock Solution Preparation (e.g., 10 mM)

Pre-analysis: Before opening, bring the vial of Stafia-1-dipivaloyloxymethyl ester to room

temperature to prevent condensation of moisture.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of the

compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.51 mg of
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Stafia-1-dipivaloyloxymethyl ester (see calculation below).

Dissolution:

Transfer the weighed compound into a sterile, light-protected tube.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 7.51 mg of the

compound, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming to 37°C can be used to aid dissolution if necessary.

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Calculation for a 10 mM Stock Solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = (0.010 mol/L) x (0.001 L) x (750.74 g/mol ) x (1000 mg/g) = 7.51 mg

Working Solution Preparation
For cell-based assays, the concentrated DMSO stock solution must be further diluted in an

appropriate aqueous buffer or cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the working solution is non-toxic to the cells (typically ≤ 0.5%).

Signaling Pathway and Experimental Workflow
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Stafia-1 selectively inhibits the STAT5a transcription factor.[1][2] The dipivaloyloxymethyl ester

prodrug facilitates cell permeability, whereupon it is hydrolyzed to the active Stafia-1 inhibitor.

The following diagrams illustrate the targeted signaling pathway and a general workflow for

utilizing the stock solution.
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Targeted Signaling Pathway of Stafia-1
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Figure 1. Mechanism of action of Stafia-1.
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Experimental Workflow
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Figure 2. Stock solution preparation and use.
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Safety and Handling Precautions
Stafia-1-dipivaloyloxymethyl ester is for research use only.

Handle the compound and its solutions in a well-ventilated area, preferably in a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash immediately

with plenty of water.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Stability and Storage Summary
Solid: Store the solid compound at -20°C, protected from light and moisture.

Stock Solution: As a general guideline for ester prodrugs, which can be susceptible to

hydrolysis, it is recommended to use fresh, anhydrous DMSO for preparing the stock

solution. Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month to minimize

degradation.[4] Avoid repeated freeze-thaw cycles. The presence of water can reduce the

stability of ester compounds in DMSO.[5][6]

By following these guidelines, researchers can ensure the preparation of high-quality Stafia-1-
dipivaloyloxymethyl ester stock solutions for reproducible and reliable experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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